Cas no 2137682-61-0 (4-(Cyanomethyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(Cyanomethyl)benzene-1-sulfonyl fluoride
• CAS No: 2137682-61-0
• MF: C₈H₆FNO₂S
• MW: 199.202144145966
• CID: 6508026
• PubChem ID: 165452761
• Update Time: 2025-08-03

4-(Cyanomethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727335
• 4-(cyanomethyl)benzene-1-sulfonyl fluoride
• 2137682-61-0
• 4-(Cyanomethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C8H6FNO2S/c9-13(11,12)8-3-1-7(2-4-8)5-6-10/h1-4H,5H2
• InChI Key： GFCZMOOCLWBCHZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC#N)=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 199.01032777g/mol
• Monoisotopic Mass: 199.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.3Ų

Additional information on 4-(Cyanomethyl)benzene-1-sulfonyl fluoride

Recent Advances in the Application of 4-(Cyanomethyl)benzene-1-sulfonyl fluoride (CAS: 2137682-61-0) in Chemical Biology and Drug Discovery

4-(Cyanomethyl)benzene-1-sulfonyl fluoride (CAS: 2137682-61-0) has emerged as a versatile chemical probe in recent years, particularly in the fields of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has gained attention due to its unique reactivity profile, which enables selective modification of proteins and other biomolecules. Recent studies have highlighted its potential as a covalent inhibitor and activity-based probe, opening new avenues for drug discovery and target identification.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a covalent inhibitor of serine hydrolases. The research team utilized 4-(Cyanomethyl)benzene-1-sulfonyl fluoride to develop selective inhibitors for several disease-relevant enzymes, achieving nanomolar potency in some cases. The compound's cyanomethyl group was found to significantly enhance its reactivity and selectivity compared to traditional sulfonyl fluorides, making it particularly valuable for targeted covalent inhibition strategies.

In proteomics applications, this compound has shown promise as an activity-based protein profiling (ABPP) probe. A recent Nature Chemical Biology publication (2024) reported its use in mapping active sites across the human proteome, revealing previously unknown interactions with several metabolic enzymes. The study employed quantitative mass spectrometry to demonstrate the compound's ability to selectively label active enzymes while sparing their inactive counterparts, providing valuable insights into enzyme regulation mechanisms.

The compound's stability under physiological conditions has also been investigated. Research published in Chemical Science (2023) systematically evaluated its hydrolysis kinetics and protein reactivity, establishing structure-activity relationships that guide its application in biological systems. These studies confirmed that 4-(Cyanomethyl)benzene-1-sulfonyl fluoride maintains sufficient stability for in vitro applications while remaining reactive enough for efficient protein modification.

Recent synthetic chemistry advances have expanded the utility of this compound. A 2024 ACS Central Science report described novel synthetic routes that improve yield and purity while enabling the incorporation of diverse functional groups. These developments have facilitated the creation of derivative libraries for high-throughput screening, significantly accelerating drug discovery efforts targeting covalent inhibitors.

Looking forward, 4-(Cyanomethyl)benzene-1-sulfonyl fluoride is poised to play an increasingly important role in chemical biology tool development and covalent drug discovery. Its unique combination of reactivity and selectivity continues to inspire new applications, from targeted protein degradation to the development of covalent PROTACs. Ongoing research aims to further optimize its properties and expand its utility across various therapeutic areas.